Cas no 876728-42-6 (4-2-(Trifluoromethyl)-1h-benzimidazol-1-ylbutanoic Acid)

4-2-(Trifluoromethyl)-1h-benzimidazol-1-ylbutanoic Acid structure
876728-42-6 structure
Product Name:4-2-(Trifluoromethyl)-1h-benzimidazol-1-ylbutanoic Acid
CAS No:876728-42-6
MF:C12H11F3N2O2
MW:272.223153352737
MDL:MFCD07397470
CID:710005
PubChem ID:6494232
Update Time:2025-04-19

4-2-(Trifluoromethyl)-1h-benzimidazol-1-ylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1-butanoicacid, 2-(trifluoromethyl)-
    • 4-(2-Trifluoromethyl-benzoimidazol-1-yl)-butyric acid
    • 4-[2-(Trifluoromethyl)-1H-benzimidazol-1-yl]butanoic acid
    • 4-[2-(trifluoromethyl)benzimidazol-1-yl]butanoic acid
    • 4-[2-(trifluoromethyl)benzimidazolyl]butanoic acid
    • HMS1699O02
    • AQ-086/43383834
    • MFCD07397470
    • 876728-42-6
    • FT-0645021
    • 4-(2-(Trifluoromethyl)-1H-benzo[d]imidazol-1-yl)butanoic acid
    • A842331
    • 4-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]butanoic acid, AldrichCPR
    • MS-22439
    • 4-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]butanoic acid
    • 4-[2-(Trifluoromethyl)-1H-benzimidazol-1-yl-]butanoic acid
    • CS-0319279
    • AKOS000283103
    • DTXSID30424639
    • DB-057015
    • 4-[2-(trifluoromethyl)-1,3-benzodiazol-1-yl]butanoic acid
    • 4-2-(Trifluoromethyl)-1h-benzimidazol-1-ylbutanoic Acid
    • MDL: MFCD07397470
    • Inchi: 1S/C12H11F3N2O2/c13-12(14,15)11-16-8-4-1-2-5-9(8)17(11)7-3-6-10(18)19/h1-2,4-5H,3,6-7H2,(H,18,19)
    • InChI Key: HQUSGKZLJZMIHU-UHFFFAOYSA-N
    • SMILES: FC(C1=NC2C=CC=CC=2N1CCCC(=O)O)(F)F

Computed Properties

  • Exact Mass: 272.07700
  • Monoisotopic Mass: 272.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 143 °C
  • Boiling Point: 401.2±45.0 °C at 760 mmHg
  • Flash Point: 196.5±28.7 °C
  • Refractive Index: 1.551
  • PSA: 55.12000
  • LogP: 2.91990
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-2-(Trifluoromethyl)-1h-benzimidazol-1-ylbutanoic Acid Security Information

  • Signal Word:warning
  • Hazard Statement: Irritant
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-2-(Trifluoromethyl)-1h-benzimidazol-1-ylbutanoic Acid Pricemore >>

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abcr
AB226437-1 g
4-[2-(Trifluoromethyl)-1H-benzimidazol-1-yl]butanoic acid, 95%; .
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€172.30 2023-07-20
abcr
AB226437-1g
4-[2-(Trifluoromethyl)-1H-benzimidazol-1-yl]butanoic acid, 95%; .
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